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Compound of Interest

2-Chloro-5-
Compound Name:

(chlorodifluoromethyl)pyridine
CAS No.: 71701-84-3

Cat. No.: B1623138

Get Quote

Executive Summary

2-Chloro-5-(chlorodifluoromethyl)pyridine (CAS: 71701-84-3) is a specialized halogenated
pyridine derivative. It serves as a pivotal "gateway" intermediate in the industrial production of
trifluoromethylated pyridines, most notably 2-chloro-5-(trifluoromethyl)pyridine (CTF), which is a
key building block for blockbuster herbicides like Fluazifop-butyl and insecticides such as
Sulfoxaflor.

This guide details the nomenclature, synthesis pathways, and reactivity profile of this
compound, distinguishing it from its upstream precursor (trichloromethyl analog) and
downstream product (trifluoromethyl analog).

Part 1: Nomenclature and Chemical Identity[1]

Precise identification is required to avoid confusion with the fully fluorinated analog.
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Feature Specification

IUPAC Name 2-Chloro-5-(chlorodifluoromethyl)pyridine

2-Chloro-5-[chloro(difluoro)methyl]pyridine; 2,5-
CCIF2-Pyridine

Alternative Names

CAS Registry Number 71701-84-3

Molecular Formula CeHsCl2F2N

Molecular Weight 197.99 g/mol

SMILES FC(F)(Clclcce(Chncl

A pyridine ring substituted at position 2 with a
chlorine atom and at position 5 with a
chlorodifluoromethyl group (-CF2Cl).[1][2][3][4]
[SI6]718I[e 1 0] (1 1]

Structure Description

Structural Significance

The -CF2Cl moiety is electronically unique. It is a strong electron-withdrawing group (EWG),
similar to -CFs, but the presence of the chlorine atom renders the carbon center slightly more
susceptible to radical attack or metal-halogen exchange compared to the inert -CFs group. This
makes it a valuable handle for late-stage functionalization in medicinal chemistry structure-
activity relationship (SAR) studies.

Part 2: Synthesis and Production Pathways

The industrial synthesis of 2-chloro-5-(chlorodifluoromethyl)pyridine is typically achieved
via Halogen Exchange (Halex) reactions. It is the penultimate species formed during the
fluorination of trichloromethyl-pyridines.

Core Synthetic Workflow

The production line generally starts from 3-picoline (3-methylpyridine).

» Side-chain & Nuclear Chlorination: 3-picoline is chlorinated (radical and electrophilic) to form
2-chloro-5-(trichloromethyl)pyridine.
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e Fluorination (The Swarts Reaction): The trichloromethyl precursor is treated with a
fluorinating agent (HF or SbF3/SbCls). The reaction proceeds stepwise:

o (Target Compound)

o (Final Product)

Isolating the chlorodifluoromethyl variant requires precise control of stoichiometry and
temperature, as the reaction naturally drives toward the thermodynamically stable
trifluoromethyl product.

Experimental Protocol: Isolation via Controlled
Fluorination

Note: This protocol describes a generic optimization for isolating the intermediate.

Reagents: 2-Chloro-5-(trichloromethyl)pyridine (1.0 eq), Anhydrous HF (excess), SbCls
(catalyst). Conditions: Autoclave, 120-140°C, 3-5 hours.

Setup: Charge the autoclave with 2-chloro-5-(trichloromethyl)pyridine and catalyst.
e Fluorination: Introduce anhydrous HF. Heat to 130°C.
¢ Monitoring: Monitor pressure evolution. The formation of

is indicated by a specific pressure plateau before the final conversion to

e Quenching: Vent HF (scrubber). Neutralize residue with cold

solution.

 Purification: Fractional distillation. The boiling point differences allow separation:

o

analog bp: ~152°C

o

analog bp: ~175-185°C (estimated)

o

analog bp: >200°C
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Synthesis Pathway Diagram[10]
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Figure 1: Stepwise fluorination pathway. The target compound is the intermediate species in

the Halex process.

Part 3: Chemical Reactivity & Properties

The molecule possesses two distinct electrophilic sites: the C-2 position on the pyridine ring

and the benzylic carbon of the chlorodifluoromethyl group.

Comparative Properties Table

Property Precursor (-CCls3) Target (-CCIFz2) Product (-CF3)
CAS 69045-78-9 71701-84-3 52334-81-3
Fluorine Content 0% 19.2% 31.4%
Lipophilicity (LogP) High Moderate-High Moderate
. Hydrolytically
Stability Moderately Stable Very Stable
Unstable
o Prone to hydrolysis to Precursor to -CFs or - ) ]
Reactivity Inert side chain

acid CHF2

Key Reactions
1. Nucleophilic Aromatic Substitution (SnAr)

The chlorine at the C-2 position is activated by the ring nitrogen and the electron-withdrawing

effect of the -CCIF2 group at C-5.
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* Nucleophiles: Amines, alkoxides, thiols.
e Mechanism: Addition-Elimination.

o Application: Introduction of complex side chains while retaining the -CCIF2 motif.

2. Side-Chain Functionalization
Unlike the inert -CFs group, the -CCIF2 group retains a C-Cl bond that can be exploited:

o Radical Reduction: Treatment with tributyltin hydride (BusSnH) can reduce the -CCIFz group
to a difluoromethyl group (-CHF2), a bioisostere of the hydroxyl group often used to improve
metabolic stability.

» Metal-Halogen Exchange: Lithium-halogen exchange at the side chain is difficult due to
competition with the C-2 chlorine, but specialized conditions can generate difluorobenzylic

anions.

Part 4: Applications in Drug & Agrochemical
Discovery

While often an intermediate, the 2-chloro-5-(chlorodifluoromethyl)pyridine motif itself
appears in patent literature for specialized applications where the steric bulk or lipophilicity of -
CFs needs modulation.

Agrochemical Intermediates

It is the direct precursor to Fluazifop-butyl and Haloxyfop intermediates. In processes where the
"over-fluorination"” to -CFs is difficult to control, manufacturers may isolate the -CCIF2 mixed
stream and recycle it, making its characterization vital for process purity.

Bioisostere Development

In medicinal chemistry, the

group is investigated as a lipophilic hydrogen bond donor/acceptor modulator.

e Acidity: The C-H bond in
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is acidic; the
lacks this but offers a unique quadrupole moment.

o Metabolism: The C-Cl bond is metabolically distinct from C-F, potentially offering a "soft spot”
for clearance or a handle for prodrug activation.

Part 5: Safety and Handling

Signal Word: WARNING
o Hazard Class: Skin Irritant (Category 2), Eye Irritant (Category 2A).

» Handling: The compound is an alkyl halide-like pyridine. It can hydrolyze slowly to release
HF and HCI upon contact with moisture.

o Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place. Avoid glass if
HF evolution is suspected over long periods; use PTFE containers for long-term storage of
crude mixtures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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